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Compound of Interest

Compound Name: Macedonic acid

Cat. No.: B15595025 Get Quote

An in-depth examination of the chemical identity, properties, and biological activities of the

compounds referred to as Macedonic acid, addressing the existing nomenclatural ambiguity in

scientific literature and commercial databases.

Introduction: The Challenge of Defining Macedonic
Acid
For researchers, scientists, and professionals in drug development, precise chemical

identification is paramount. The compound known as "Macedonic acid" presents a notable

challenge in this regard, as the name has been associated with two distinct chemical

structures, leading to ambiguity in scientific literature and among chemical suppliers. This

technical guide aims to clarify this confusion by providing a comprehensive overview of both

entities, enabling researchers to navigate this complex landscape with greater accuracy.

The two primary compounds referred to as Macedonic acid are distinguished by their

Chemical Abstracts Service (CAS) numbers: 26553-68-4 and 39022-00-9. While both are

triterpenoids, their specific structures and reported properties differ. This guide will address

each compound separately, presenting available data on their chemical identity,

physicochemical properties, and biological activities to facilitate informed research and

development.
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Compound 1: Macedonic Acid (CAS Number: 26553-
68-4)
This variant of Macedonic acid is identified by the IUPAC name 3,19-Dihydroxy-oleana-

11,13(18)dien-28-oic acid. It is a pentacyclic triterpenoid with a heteroannular diene system.

Physicochemical Properties
Property Value Source

CAS Number 26553-68-4 [1]

IUPAC Name
3,19-Dihydroxy-oleana-

11,13(18)dien-28-oic acid
[1]

Molecular Formula C₃₀H₄₆O₄ [1]

Molecular Weight 470.69 g/mol [1]

Exact Mass 470.3396 [1]

Elemental Analysis
C, 76.55%; H, 9.85%; O,

13.60%
[1]

Biological Activities and Experimental Data
Detailed studies on the specific biological activities of Macedonic acid with CAS number

26553-68-4 are limited in the readily available scientific literature. While the broader class of

oleanane-type triterpenoids is known for a wide range of pharmacological effects, including

anti-inflammatory and anti-cancer properties, specific data for this particular isomer is not well-

documented.

Experimental Protocols
Specific experimental protocols for the isolation, synthesis, or biological evaluation of 3,19-

Dihydroxy-oleana-11,13(18)dien-28-oic acid are not extensively detailed in the reviewed

literature. General methods for the extraction and analysis of triterpenoids from plant sources

can be applied.

General Triterpenoid Extraction and Isolation:
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A general workflow for the extraction and isolation of triterpenoids from plant material, such as

the roots of Glycyrrhiza species, is outlined below.

Dried & Powdered
Plant Material

Solvent Extraction
(e.g., Ethanol/Methanol) Filtration & Concentration Crude Extract Column Chromatography

(Silica Gel) Fractions Preparative HPLC/Crystallization Pure Triterpenoid Structural Elucidation
(NMR, MS)

Click to download full resolution via product page

Figure 1. General workflow for triterpenoid isolation.

Compound 2: Macedonic Acid (CAS Number: 39022-
00-9)
This second compound also referred to as Macedonic acid has the systematic IUPAC name

(2S,3R,4aS,6aR,6aS,6bR,8aR,10S,12aS)-3,10-dihydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-

1,3,4,5,6,6a,7,8,8a,10,11,12-dodecahydropicene-2-carboxylic acid. It is also a pentacyclic

triterpenoid and has been identified as a constituent of various Glycyrrhiza species.

Physicochemical Properties
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Property Value Source

CAS Number 39022-00-9 [2]

IUPAC Name

(2S,3R,4aS,6aR,6aS,6bR,8aR

,10S,12aS)-3,10-dihydroxy-

2,4a,6a,6b,9,9,12a-

heptamethyl-

1,3,4,5,6,6a,7,8,8a,10,11,12-

dodecahydropicene-2-

carboxylic acid

[2]

Molecular Formula C₃₀H₄₆O₄ [2]

Molecular Weight 470.7 g/mol [2]

Appearance Powder [3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[3]

Biological Activities and Experimental Data
Research on the biological activities of Macedonic acid with CAS number 39022-00-9 is more

readily available, though still not extensive.

Antifungal Activity: A study investigating the antifungal activity of various pentacyclic

triterpenoids found that Macedonic acid did not exhibit fungistatic activity at concentrations

up to 100 µg/ml against Saccharomyces carlsbergensis[3].

Natural Occurrence: This compound has been identified in several Glycyrrhiza species,

including Glycyrrhiza bucharica and Glycyrrhiza pallidiflora[3]. It often co-occurs with other

triterpenoids and their glycosides. For instance, in G. bucharica, a glycoside of Macedonic
acid, 3-O-alpha-L-rhamnopyranosyl-(1->2)-beta-D-glucuronopyranosyl-(1->2)-beta-D-

glucuronopyranosyl-Macedonic acid, has been identified[3]. The methyl ester of Macedonic
acid has also been isolated from G. pallidiflora[3].

Experimental Protocols
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Phytochemical Screening for Triterpenoids:

A preliminary screening for the presence of triterpenoids in a plant extract can be performed

using the Liebermann-Burchard test.

A small amount of the plant extract is dissolved in a suitable solvent.

A few drops of acetic anhydride are added, followed by 1-2 drops of concentrated sulfuric

acid.

The development of a reddish or pink color indicates the presence of triterpenoids, while a

purple to blue or green color suggests the presence of steroids.

High-Performance Liquid Chromatography (HPLC) for Triterpenoid Analysis:

HPLC is a standard method for the separation and quantification of triterpenoids in plant

extracts.

Column: A C18 column is typically used.

Mobile Phase: A gradient of water and acetonitrile is commonly employed.

Detection: UV detection or mass spectrometry (LC-MS) can be used for identification and

quantification.

The following diagram illustrates a conceptual signaling pathway that could be investigated for

triterpenoids with potential anti-inflammatory activity.
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Figure 2. Hypothetical anti-inflammatory signaling pathway for Macedonic acid.
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Conclusion
The name "Macedonic acid" is currently associated with at least two distinct chemical entities,

creating a potential source of confusion for researchers. This guide has provided the available

chemical and biological data for both Macedonic acid (CAS 26553-68-4) and Macedonic acid
(CAS 39022-00-9). It is imperative for scientists working with this compound to verify the

specific identity through the CAS number and to be aware of the existing ambiguity. Further

research, including the re-examination of the original phytochemical studies of Glycyrrhiza

macedonica, is necessary to definitively resolve this nomenclatural issue. Until then, careful

documentation and clear identification by CAS number are essential for reproducible and

accurate scientific communication in the field of natural product chemistry and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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